Cas no 2165855-43-4 ((6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: (6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2165855-43-4
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5184036
• PubChem ID: 97135866
• Update Time: 2026-03-05

(6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-4,6(5H)-dicarboxylic acid, tetrahydro-, 4-(1,1-dimethylethyl) ester, (6R)-
• (6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid
• E83428
• (6R)-4-Boc-1,4-oxazepane-6-carboxylic Acid
• MFCD32866526
• (R)-4-(tert-Butoxycarbonyl)-1,4-oxazepane-6-carboxylic acid
• 2165855-43-4
• (6R)-4-(tert-butoxycarbonyl)-1,4-oxazepane-6-carboxylic acid
• PS-17026
• (6R)-4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-oxazepane-6-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-4-5-16-7-8(6-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m1/s1
• InChI Key： AGHHOHWABGIJAB-MRVPVSSYSA-N
• SMILES： O1C[C@H](C(O)=O)CN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.1Ų

Additional information on (6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid

(6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid: A Comprehensive Overview

(6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid is a highly specialized organic compound with the CAS number 2165855-43-4. This compound belongs to the class of oxazepane derivatives, which have gained significant attention in recent years due to their potential applications in drug discovery and advanced material science. The structure of this compound is characterized by a six-membered oxazepane ring system, which incorporates a tert-butoxycarbonyl group at the 4-position and a carboxylic acid moiety at the 6-position, with the stereochemistry specified as (6R). These structural features make it a unique molecule with distinct chemical and biological properties.

The synthesis of (6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid involves a series of intricate organic reactions, including ring-forming processes and stereo-specific transformations. Recent advancements in asymmetric catalysis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. The tert-butoxycarbonyl group serves as a protecting group for the amine functionality, ensuring stability during subsequent reaction steps while maintaining the integrity of the oxazepane ring system.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based therapeutics. The oxazepane ring system has been shown to exhibit favorable pharmacokinetic properties, including enhanced bioavailability and reduced clearance rates. Additionally, the carboxylic acid moiety at the 6-position can be readily modified to introduce various functional groups, enabling the design of molecules with tailored biological activities. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in inflammation and neurodegenerative diseases, making it a valuable candidate for drug development.

The stereochemistry at the 6-position plays a critical role in determining the biological activity of this compound. The (6R) configuration has been shown to exhibit superior binding affinity to target proteins compared to its (6S) counterpart. This highlights the importance of stereochemical control in organic synthesis and underscores the need for advanced methodologies to produce enantiomerically pure compounds. Furthermore, computational studies have revealed that the tert-butoxycarbonyl group contributes significantly to the overall stability of the molecule by inducing favorable electronic and steric effects within the oxazepane ring system.

In terms of chemical stability, (6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid demonstrates remarkable resilience under a wide range of conditions, making it suitable for use in various chemical transformations. However, its sensitivity to acidic or basic environments necessitates careful handling during large-scale production. Recent research has also explored its application as a precursor for bioconjugate chemistry, where its reactivity can be harnessed to create complex molecular architectures with predefined functionalities.

From an environmental perspective, this compound exhibits low toxicity profiles in acute toxicity studies, making it less hazardous compared to many other synthetic chemicals. Its biodegradation pathways have been studied extensively, revealing that it undergoes rapid microbial degradation under aerobic conditions. This aligns with current sustainability trends in chemistry and reinforces its potential as an eco-friendly building block for industrial applications.

In conclusion, (6R)-4-tert-butoxycarbonyl-1,4-oxazepane-6-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and computational modeling techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.